1,4-Methanoazulen-3(2H)-one, 1,3aalpha,4a,5,6,7,8,8a-octahydro-9-hydroxy-1alpha,5,5,8aalpha-tetramethyl-, (-)-

• CAS No.: 18374-95-3
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: (2R,9R)-8-hydroxy-2,6,6,9-tetramethyltricyclo[5.4.0.02,9]undecan-11-one
• InChI: InChI=1S/C15H24O2/c1-13(2)6-5-7-14(3)10-9(16)8-15(14,4)12(17)11(10)13/h10-12,17H,5-8H2,1-4H3/t10?,11?,12?,14-,15+/m1/s1
• InChI Key: AIIPDSQXWYWMJI-ZFFQGIBWSA-N
• Isomeric SMILES: C[C@@]12CCCC(C3C1C(=O)C[C@]2(C3O)C)(C)C
• Canonical SMILES: CC1(CCCC2(C3C1C(C2(CC3=O)C)O)C)C

Description

1,4-Methanoazulen-3(2H)-one, 1,3aalpha,4a,5,6,7,8,8a-octahydro-9-hydroxy-1alpha,5,5,8aalpha-tetramethyl-, (-)- is a complex organic compound with a unique structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Methanoazulen-3(2H)-one, 1,3aalpha,4a,5,6,7,8,8a-octahydro-9-hydroxy-1alpha,5,5,8aalpha-tetramethyl-, (-)- typically involves multiple steps, including cyclization, reduction, and functional group modifications. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and cost-effectiveness. Techniques such as continuous flow reactors and automated synthesis may be employed to scale up the production.

Chemical Reactions Analysis

Types of Reactions

1,4-Methanoazulen-3(2H)-one, 1,3aalpha,4a,5,6,7,8,8a-octahydro-9-hydroxy-1alpha,5,5,8aalpha-tetramethyl-, (-)- can undergo various chemical reactions, including:

Oxidation: Conversion to higher oxidation states using oxidizing agents.

Reduction: Reduction of functional groups using reducing agents.

Substitution: Replacement of functional groups with other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are crucial for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,4-Methanoazulen-3(2H)-one, 1,3aalpha,4a,5,6,7,8,8a-octahydro-9-hydroxy-1alpha,5,5,8aalpha-tetramethyl-, (-)- involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or receptor modulation. Detailed studies are required to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,4-Methanoazulen-3(2H)-one include other methanoazulenes and related bicyclic structures. These compounds share similar chemical properties but may differ in their specific functional groups and biological activities.

Uniqueness

The uniqueness of 1,4-Methanoazulen-3(2H)-one lies in its specific structure and functional groups, which confer distinct chemical reactivity and potential applications. Comparing its properties with similar compounds can highlight its advantages and limitations in various applications.